Cas no 29927-08-0 (5,6-dimethyl-1,3-benzothiazol-2-amine)

• Product Name: 5,6-dimethyl-1,3-benzothiazol-2-amine
• CAS No: 29927-08-0
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• MDL: MFCD00005790
• CID: 261332
• PubChem ID: 87562914
• Update Time: 2025-04-19

5,6-dimethyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethylbenzo[d]thiazol-2-amine
• 2-Amino-5,6-dimethyl-1,3-benzothiazol
• 2-Amino-5,6-dimethylbenzothiazole
• 2-Amino-5.6-dimethylbenzothiazole
• 2-Benzothiazolamine,5,6-dimethyl-
• 5,6-dimethyl-1,3-benzothiazol-2-amine
• 2-amino-5,6-dimethylbenzthiazole
• 2-Benzothiazolamine,5,6-dimethyl
• 5,6-Dimethyl-2-aminobenzothiazole
• 5,6-Dimethylbenzothiazol-2-ylamine
• 5,6-dimethylbenzothiazole-2-ylamine
• EINECS 249-960-4

• MDL： MFCD00005790
• Inchi： 1S/C9H10N2S/c1-5-3-7-8(4-6(5)2)12-9(10)11-7/h3-4H,1-2H3,(H2,10,11)
• InChI Key： IODWHFFPQHUDAG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 178.05600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8

Experimental Properties

• Color/Form: Powder
• Density: 1.1355 (rough estimate)
• Melting Point: 187.0 to 192.0 deg-C
• Boiling Point: 342.1°C at 760 mmHg
• Refractive Index: 1.5300 (estimate)
• PSA: 67.15000
• LogP: 3.07650
• Solubility: Not determined

5,6-dimethyl-1,3-benzothiazol-2-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles